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Compound of Interest

Compound Name: Globo H

CAS No.: 207384-96-1

Cat. No.: B16125819

Get Quote

Introduction

Globo H is a hexasaccharide carbohydrate antigen found on the surface of cells as a glycolipid

or glycoprotein.[1][2] It is recognized as a tumor-associated carbohydrate antigen (TACA) due

to its significant overexpression in a wide array of epithelial cancers, including breast, prostate,

lung, gastric, ovarian, and pancreatic cancers.[1][2] In contrast, its expression in normal tissues

is typically limited to the secretory borders of cells.[1][2] This differential expression makes

Globo H a compelling target for cancer diagnostics, prognostics, and immunotherapeutic

strategies.[1][3] Immunohistochemistry (IHC) is a powerful and widely used technique to

visualize the presence and distribution of Globo H within the cellular context of formalin-fixed,

paraffin-embedded (FFPE) tissues, providing valuable insights for both research and clinical

applications.[3][4]

Principle of the Method

This protocol outlines the immunohistochemical detection of Globo H in FFPE tissue sections.

The procedure involves deparaffinizing and rehydrating the tissue, followed by an antigen

retrieval step to unmask the Globo H epitope.[5][6] A primary antibody specifically targeting
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Globo H is applied, followed by a secondary antibody conjugated to an enzyme (e.g.,

Horseradish Peroxidase - HRP). Finally, a chromogenic substrate, such as Diaminobenzidine

(DAB), is added, which reacts with the enzyme to produce a colored precipitate at the antigen

site, allowing for visualization under a light microscope.[7]

Experimental Protocols
I. Required Materials and Reagents
Antibodies & Detection Reagents

Reagent Example Product
Recommended
Concentration/Dilution

Primary Antibody
Mouse Anti-Human Globo H

(Clone: VK9)[1][2]

5 µg/mL[1] or user-determined

optimal dilution

Isotype Control
Mouse IgG3 Kappa Isotype

Control[1]

Match primary antibody

concentration

Secondary Antibody Biotinylated Anti-Mouse IgG
Manufacturer's

recommendation

Detection System
Streptavidin-HRP (or other

polymer-based HRP system)

Manufacturer's

recommendation

Substrate-Chromogen
DAB (3,3'-Diaminobenzidine)

Kit[1][7]

Prepare according to kit

instructions
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Reagent Preparation

Xylene Histology grade

Ethanol
100%, 95%, 80%, 70% dilutions in distilled

water

Phosphate Buffered Saline (PBS) 0.01M, pH 7.4

Antigen Retrieval Buffer
10 mM Sodium Citrate Buffer, pH 6.0[8][9] OR

1mM EDTA, pH 8.0[9]

Peroxide Block 3% Hydrogen Peroxide in Methanol or PBS[8]

Blocking Buffer 10% Normal Goat Serum or 1-5% BSA in PBS

Antibody Diluent 1% BSA in PBS

Counterstain Harris' Hematoxylin[1]

Mounting Medium Permanent, xylene-based mounting medium

II. Detailed Staining Protocol
Step 1: Deparaffinization and Rehydration This procedure is for FFPE tissue sections mounted

on positively charged slides.[10]

Immerse slides in Xylene: 2 changes for 5-10 minutes each.[8][11]

Immerse slides in 100% Ethanol: 2 changes for 3-5 minutes each.[8]

Immerse slides in 95% Ethanol: 1 change for 3 minutes.[8]

Immerse slides in 70% Ethanol: 1 change for 3 minutes.[8]

Rinse slides thoroughly in running tap water, followed by a final rinse in distilled water.[11]

Step 2: Antigen Retrieval Formalin fixation creates protein cross-links that can mask the Globo
H epitope.[5][6] Heat-Induced Epitope Retrieval (HIER) is the most common method to reverse

this masking.[12]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

http://www.immunohistochemistry.us/IHC-protocol.html
https://www.creativebiolabs.net/immunohistochemistry.htm
https://www.creativebiolabs.net/immunohistochemistry.htm
http://www.immunohistochemistry.us/IHC-protocol.html
https://www.thermofisher.com/antibody/product/Globo-H-Antibody-clone-VK9-Monoclonal/14-9700-82
https://www.creative-diagnostics.com/blog/index.php/the-method-of-ihc-antigen-retrieval/
http://www.immunohistochemistry.us/IHC-protocol.html
https://www.bosterbio.com/protocol-and-troubleshooting/ihc-protocol
http://www.immunohistochemistry.us/IHC-protocol.html
http://www.immunohistochemistry.us/IHC-protocol.html
http://www.immunohistochemistry.us/IHC-protocol.html
https://www.bosterbio.com/protocol-and-troubleshooting/ihc-protocol
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#application-notes-immunohistochemical-detection-of-globo-h-in-tissue-samples
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#application-notes-immunohistochemical-detection-of-globo-h-in-tissue-samples
https://www.abcam.com/en-us/technical-resources/protocols/ihc-antigen-retrieval
https://www.atlasantibodies.com/knowledge-hub/blog/antigen-retrieval-in-ihc-why-it-matters-and-how-to-get-it-right/
https://www.ptglab.com/support/immunohistochemistry-protocol/ihc-antigen-retrieval/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16125819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place slides in a staining rack and immerse them in a container filled with Antigen Retrieval

Buffer (e.g., 10 mM Citrate Buffer, pH 6.0).[8]

Heat the container in a pressure cooker, microwave, or water bath to 95-100°C for 10-20

minutes.[8][12] Optimal time should be determined empirically.

Remove the container from the heat source and allow the slides to cool to room temperature

in the buffer for at least 20-35 minutes.[8][12]

Rinse slides with PBS: 2 changes for 5 minutes each.[8]

Step 3: Immunostaining

Peroxidase Block: Incubate sections with 3% H₂O₂ for 10 minutes at room temperature to

block endogenous peroxidase activity.[8] Rinse with PBS (2 x 5 min).

Blocking: Apply blocking buffer (e.g., 10% Normal Goat Serum) and incubate for 30-60

minutes at room temperature in a humidified chamber to prevent non-specific antibody

binding.[9]

Primary Antibody Incubation: Drain the blocking buffer (do not rinse). Apply the diluted anti-

Globo H primary antibody (and isotype control on a separate slide) to cover the tissue

section. Incubate overnight at 4°C or for 60 minutes at 37°C in a humidified chamber.[13]

Washing: Rinse slides gently with PBS and then wash in PBS (3 x 5 min).

Secondary Antibody Incubation: Apply the biotinylated secondary antibody according to the

manufacturer's recommended dilution. Incubate for 30 minutes at room temperature in a

humidified chamber.

Washing: Rinse and wash in PBS as in Step 3.4.

Detection: Apply Streptavidin-HRP reagent and incubate for 20-30 minutes at room

temperature in a humidified chamber.

Washing: Rinse and wash in PBS as in Step 3.4.
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Chromogen Development: Apply freshly prepared DAB substrate solution. Monitor color

development under a microscope (typically 1-5 minutes). The target will appear as a brown

precipitate.[7][8]

Stop Reaction: Immerse slides in distilled or tap water to stop the color development.[11]

Step 4: Counterstaining, Dehydration, and Mounting

Counterstain: Immerse slides in Hematoxylin for 1-2 minutes to stain cell nuclei.[8]

Rinsing: Rinse slides in running tap water for 5-10 minutes until the water runs clear.[8]

Dehydration: Dehydrate the sections by immersing them in increasing concentrations of

ethanol (e.g., 95% for 5 min, 100% for 2 x 5 min).[8]

Clearing: Clear the slides in xylene (2-3 changes for 5 minutes each).[8]

Mounting: Apply a drop of permanent mounting medium to the slide and place a coverslip,

avoiding air bubbles. Allow slides to dry before viewing.

Data Interpretation and Visualization
Globo H Expression Scoring

Globo H expression is primarily observed on the cell membrane and in the cytoplasm.[3] A

semi-quantitative H-score is commonly used to evaluate the staining results, which considers

both the intensity and the percentage of positive cells.[14][15]

H-Score Calculation

The H-score is calculated using the following formula: H-score = [1 × (% of cells with weak

intensity)] + [2 × (% of cells with moderate intensity)] + [3 × (% of cells with strong intensity)][15]

The final score ranges from 0 to 300. A threshold is often established to classify tumors as

having low or high Globo H expression (e.g., an H-score ≥ 20).[14]
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Staining Intensity Score Description

Negative 0 No detectable staining.[14]

Weak (1+) 1
Translucent or low-level

expression.[14]

Moderate (2+) 2
Opaque, easily visible staining.

[14]

Strong (3+) 3 Solid, intense staining.[14]

Diagrams

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10408484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10408484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10408484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10408484/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16125819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue Preparation

Staining Preparation

Immunostaining

Final Steps

Fixation (FFPE)

Sectioning (5-8 µm)

Mount on Slides

Deparaffinization

Rehydration

Antigen Retrieval (HIER)

Peroxidase Block

Blocking

Primary Ab: Anti-Globo H

Secondary Ab

Detection (Streptavidin-HRP)

Chromogen (DAB)

Counterstain (Hematoxylin)

Dehydration

Clearing & Mounting

Microscopy & Analysis

Click to download full resolution via product page

Caption: Workflow for Globo H Immunohistochemistry.
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Caption: Simplified Biosynthesis of Globo H.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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